6-Hydroxyhyoscyamine

• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: [(3S,6S)-6-hydroxy-8-methyl-8-azabicyclo[3.2.1]octan-3-yl] (2R)-3-hydroxy-2-phenylpropanoate
• InChI: InChI=1S/C17H23NO4/c1-18-12-7-13(9-15(18)16(20)8-12)22-17(21)14(10-19)11-5-3-2-4-6-11/h2-6,12-16,19-20H,7-10H2,1H3/t12?,13-,14-,15?,16-/m0/s1
• InChI Key: WTQYWNWRJNXDEG-ABSNHQIMSA-N
• Isomeric SMILES: CN1C2C[C@@H](CC1[C@H](C2)O)OC(=O)[C@@H](CO)C3=CC=CC=C3
• SMILES: CN1C2CC(CC1C(C2)O)OC(=O)C(CO)C3=CC=CC=C3
• Pictograms: Irritant
• synonyms: 6-hydroxyhyoscyamine; anisodamine; anisodamine hydrobromide; racanisodamine

Description

Anisodamine is a monocarboxylic acid.

Scientific Research Applications

Determination of Absolute Configuration

The absolute configuration of natural diastereoisomers of 6β-hydroxyhyoscyamine has been determined using vibrational circular dichroism (VCD) spectroscopy. This study utilized density functional theory (DFT) and predicted VCD and IR spectra for two diastereoisomers of 6β-hydroxyhyoscyamine, contributing significantly to the understanding of its stereochemical properties (Marcelo A Muñoz, O. Muñoz, & P. Joseph-Nathan, 2006).

Biotransformation for Production of Alkaloids

Research on the production of tropane alkaloids like hyoscyamine and 6β-hydroxyhyoscyamine through biotransformation using recombinant Escherichia coli has been conducted. This approach offers an alternative to the traditional isolation of these alkaloids from natural producer plants, making the process more efficient and potentially more cost-effective (A. Cardillo et al., 2017).

Role in Scopolamine Biosynthesis

Studies have shown the role of 6β-hydroxyhyoscyamine in the biosynthesis of scopolamine. For instance, an investigation revealed that hyoscyamine is converted to scopolamine via 6β-hydroxyhyoscyamine in several solanaceous plants, underscoring its significance in the biosynthetic pathway (T. Hashimoto, J. Kohno, & Y. Yamada, 1987).

Enhancing Alkaloid Production in Cultured Roots

Genetic engineering of root cultures for increased production of tropane alkaloids, including 6β-hydroxyhyoscyamine, has been explored. This involves modifying the expression of key enzymes in the biosynthetic pathway, leading to enhanced production of these valuable compounds (T. Hashimoto, D. Yun, & Yasuyuki Yamada, 1993).

Enzymatic Function and Characterization

The enzymatic function and characterization of hyoscyamine 6β-hydroxylase, responsible for converting hyoscyamine to 6β-hydroxyhyoscyamine, have been extensively studied. This research contributes to a deeper understanding of the enzyme's role and potential applications in alkaloid biosynthesis (T. Hashimoto & Y. Yamada, 1986).